Cas no 899963-78-1 (N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide)

• Product Name: N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide
• CAS No: 899963-78-1
• MF: C₂₀H₁₅N₃O₄S
• MW: 393.415803194046
• CID: 5489618
• Update Time: 2025-11-02

N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide

• Inchi： 1S/C20H15N3O4S/c1-13-7-8-15-17(11-13)28-20(21-15)22(12-14-5-3-2-4-6-14)19(24)16-9-10-18(27-16)23(25)26/h2-11H,12H2,1H3
• InChI Key： NLIJFVTVXKMIDY-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(N(CC1=CC=CC=C1)C1=NC2=CC=C(C)C=C2S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide

Comprehensive Overview of N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide (CAS No. 899963-78-1)

N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide (CAS No. 899963-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of both nitrofuran and benzothiazole moieties in its structure makes it a promising candidate for various applications, particularly in drug discovery and development.

The molecular formula of N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide is C₂₀H₁₅N₃O₄S, with a molecular weight of 393.42 g/mol. Its unique structure combines a benzyl group, a 6-methylbenzothiazole unit, and a 5-nitrofuran-2-carboxamide segment. This combination is particularly interesting for researchers exploring antimicrobial, anticancer, and anti-inflammatory properties, as these functional groups are often associated with such activities.

One of the most searched topics related to N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide is its potential role in drug discovery. With the increasing demand for novel therapeutic agents, researchers are actively investigating benzothiazole derivatives for their efficacy against resistant bacterial strains and cancer cells. The nitrofuran component is particularly noteworthy, as it is known for its antibacterial and antiprotozoal properties, making this compound a subject of interest in the fight against infectious diseases.

Another area of interest is the synthetic pathway of N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide. Organic chemists are exploring efficient and scalable methods for its synthesis, given its complex structure. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes, aligning with the global push for sustainable chemical practices.

In terms of market dynamics, the demand for benzothiazole-based compounds like N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide is on the rise, driven by their potential applications in pharmaceuticals and agrochemicals. The compound's patent status and commercial availability are frequently searched topics, as they influence its accessibility for research and development.

From a safety and handling perspective, N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide should be handled with standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions (e.g., away from light and moisture) are recommended to maintain its stability. Researchers often inquire about its solubility and stability in various solvents, which are critical for experimental setups.

The compound's spectroscopic data, including NMR and mass spectrometry profiles, are also highly sought after by chemists for identification and purity assessment. These analytical details are essential for quality control in both academic and industrial settings.

Looking ahead, N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide holds promise for further exploration in medicinal chemistry. Its structural features align with current trends in targeted drug delivery and combination therapies, making it a valuable subject for future studies. As research progresses, this compound may emerge as a key player in addressing unmet medical needs.

In summary, N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide (CAS No. 899963-78-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with the growing interest in benzothiazole derivatives, positions it as a compelling candidate for further investigation. Whether you're a chemist, biologist, or industry professional, understanding this compound's properties and applications can provide valuable insights into the evolving landscape of drug development.